Sulfurous acid;1,3,5-triazine-2,4,6-triamine

• CAS No.: 221881-23-8
• Molecular Formula: C3H8N6O3S
• Molecular Weight: 208.20 g/mol
• IUPAC Name: sulfurous acid;1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C3H6N6.H2O3S/c4-1-7-2(5)9-3(6)8-1;1-4(2)3/h(H6,4,5,6,7,8,9);(H2,1,2,3)
• InChI Key: NGTPJMOILNSFNN-UHFFFAOYSA-N
• Canonical SMILES: C1(=NC(=NC(=N1)N)N)N.OS(=O)O

Description

Sulfurous acid;1,3,5-triazine-2,4,6-triamine is a compound that combines the properties of sulfurous acid and 1,3,5-triazine-2,4,6-triamine. Sulfurous acid is known for its reducing properties and is often used in various chemical processes.

Preparation Methods

The preparation of sulfurous acid;1,3,5-triazine-2,4,6-triamine typically involves the polymerization of sulfurous acid, sodium salt (1:1), with formaldehyde and 1,3,5-triazine-2,4,6-triamine. This process is usually carried out in an aqueous solution where sodium bisulfite is dissolved in water, followed by the addition of formaldehyde and 1,3,5-triazine-2,4,6-triamine . The reaction conditions are carefully controlled to ensure the formation of a water-soluble polymer .

Chemical Reactions Analysis

Sulfurous acid;1,3,5-triazine-2,4,6-triamine undergoes various chemical reactions, including:

Oxidation: The sulfurous acid component can be oxidized to sulfuric acid under certain conditions.

Substitution: The triazine ring can undergo nucleophilic substitution reactions, where chlorine atoms can be replaced by other nucleophiles such as amines.

Polymerization: The compound can form polymers through reactions with formaldehyde, resulting in the formation of melamine-formaldehyde resins.

Common reagents used in these reactions include formaldehyde, sodium bisulfite, and various amines. The major products formed from these reactions include melamine-formaldehyde resins and other polymeric materials .

Scientific Research Applications

Sulfurous acid;1,3,5-triazine-2,4,6-triamine has several scientific research applications:

Chemistry: It is used in the synthesis of melamine-formaldehyde resins, which are important in the production of laminates, adhesives, and coatings.

Biology: The compound’s derivatives are studied for their potential use as flame retardants and UV absorbers.

Medicine: Research is ongoing into the use of triazine derivatives in pharmaceuticals, particularly for their potential antitumor and antimicrobial properties.

Industry: The compound is used in the production of flame retardant materials and as a cross-linking agent in various industrial applications.

Mechanism of Action

The mechanism of action of sulfurous acid;1,3,5-triazine-2,4,6-triamine involves its ability to form stable polymers and its reactivity with various nucleophiles. The sulfurous acid component acts as a reducing agent, while the triazine ring can undergo nucleophilic substitution reactions. These properties make the compound useful in the formation of stable, cross-linked polymeric materials .

Comparison with Similar Compounds

Sulfurous acid;1,3,5-triazine-2,4,6-triamine can be compared with other similar compounds such as:

Cyanuric acid: Another triazine derivative, cyanuric acid is used in the production of herbicides and disinfectants.

Sulfurous acid: Known for its reducing properties, sulfurous acid is used in various chemical processes, including bleaching and water treatment.

The uniqueness of this compound lies in its combination of reducing properties and the ability to form stable polymers, making it valuable in both chemical synthesis and industrial applications .